1-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)methyl]-3-(4-hydroxycyclohexyl)urea

• IUPAC Name: 1-[(3,5-dimethyl-1-phenylpyrazol-4-yl)methyl]-3-(4-hydroxycyclohexyl)urea
• InChI: InChI=1S/C19H26N4O2/c1-13-18(14(2)23(22-13)16-6-4-3-5-7-16)12-20-19(25)21-15-8-10-17(24)11-9-15/h3-7,15,17,24H,8-12H2,1-2H3,(H2,20,21,25)
• InChI Key: AVODIPDVDJYHGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)CNC(=O)NC3CCC(CC3)O
• Molecular Formula: C19H26N4O2
• Molecular Weight: 342.4 g/mol

Description

1-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)methyl]-3-(4-hydroxycyclohexyl)urea is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known as DPHU and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of DPHU is not fully understood, but it is believed to act through multiple pathways. One of the proposed mechanisms is the inhibition of the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. DPHU has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune response. Additionally, DPHU has been reported to activate the AMPK pathway, which is involved in energy metabolism.
Biochemical and Physiological Effects
DPHU has been shown to have several biochemical and physiological effects. In cancer cells, DPHU has been reported to induce apoptosis, inhibit angiogenesis, and reduce cell proliferation. In diabetes, DPHU has been shown to improve glucose tolerance and insulin sensitivity by increasing the uptake of glucose in skeletal muscle and adipose tissue. Inflammation is another area where DPHU has shown promise, as it has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

DPHU has several advantages for lab experiments, such as its high solubility in water and its ability to penetrate cell membranes. However, DPHU also has some limitations, such as its low bioavailability and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on DPHU. One potential area of research is the development of more efficient synthesis methods for DPHU. Another area of research is the investigation of the potential applications of DPHU in other fields, such as neurodegenerative diseases and cardiovascular diseases. Additionally, the mechanism of action of DPHU needs to be further elucidated to fully understand its potential applications.
Conclusion
In conclusion, 1-[(3,5-Dimethyl-1-phenylpyrazol-4-yl)methyl]-3-(4-hydroxycyclohexyl)urea is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. The synthesis method of DPHU involves the reaction of 3,5-dimethyl-1-phenylpyrazole-4-carboxylic acid with 4-hydroxycyclohexylamine in the presence of a coupling agent. DPHU has been extensively studied for its potential applications in cancer research, diabetes, and inflammation. The mechanism of action of DPHU is believed to act through multiple pathways, and it has several biochemical and physiological effects. DPHU has several advantages for lab experiments, but it also has some limitations. There are several future directions for the research on DPHU, such as the development of more efficient synthesis methods and investigation of potential applications in other fields.

Synthesis Methods

Several methods have been reported for the synthesis of DPHU. One of the most common methods involves the reaction of 3,5-dimethyl-1-phenylpyrazole-4-carboxylic acid with 4-hydroxycyclohexylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then treated with N-methyl-N-(tert-butoxycarbonyl)urea and trifluoroacetic acid to yield DPHU.

Scientific Research Applications

DPHU has been extensively studied for its potential applications in various fields such as cancer research, diabetes, and inflammation. In cancer research, DPHU has been shown to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. In diabetes, DPHU has been reported to improve glucose tolerance and insulin sensitivity. Inflammation is another area where DPHU has shown promise, as it has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.